molecular formula C7H10N2O B2423402 1-Ethyl-2-methylpyrimidin-4-one CAS No. 24903-73-9

1-Ethyl-2-methylpyrimidin-4-one

Cat. No. B2423402
CAS RN: 24903-73-9
M. Wt: 138.17
InChI Key: CJQMTKXEKKNLNY-UHFFFAOYSA-N
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Description

1-Ethyl-2-methylpyrimidin-4-one is a heterocyclic organic compound with a pyrimidine ring. It is commonly known as EMP or thiamine antagonist. EMP is widely used in scientific research as a tool to study the biochemical and physiological effects of thiamine deficiency. EMP is a potent inhibitor of thiamine-dependent enzymes and can mimic the effects of thiamine deficiency in cells and tissues.

Scientific Research Applications

Synthesis and Chemical Applications

Phosphine-Catalyzed Annulation

Ethyl 2-methyl-2,3-butadienoate, which shares structural similarity with 1-Ethyl-2-methylpyrimidin-4-one, has been used in phosphine-catalyzed [4 + 2] annulation reactions. This process yields highly functionalized tetrahydropyridines, showcasing the compound's utility in synthesizing complex nitrogen-containing heterocycles, which are valuable in drug design and materials science (Zhu, Lan, & Kwon, 2003).

Material Science and Coordination Chemistry

Magnetic Properties of MnII Azide Honeycombs

Derivatives of pyridine, such as 4-ethylpyridine, have been used to synthesize new two-dimensional systems with MnII ions. These systems exhibit unique magnetic properties, including spin canting and permanent magnetization at low temperatures. This research highlights the potential of nitrogen-containing heterocycles in developing new materials with specific magnetic properties (Escuer et al., 2000).

properties

IUPAC Name

1-ethyl-2-methylpyrimidin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N2O/c1-3-9-5-4-7(10)8-6(9)2/h4-5H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CJQMTKXEKKNLNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=CC(=O)N=C1C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

138.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

24903-73-9
Record name 1-ethyl-2-methyl-1,4-dihydropyrimidin-4-one
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